![molecular formula C8H9ClS B1329366 4-(Methylthio)benzyl chloride CAS No. 874-87-3](/img/structure/B1329366.png)
4-(Methylthio)benzyl chloride
Overview
Description
4-(Methylthio)benzyl chloride (MTBC) is a chemical compound with a wide range of applications in the pharmaceutical, agricultural, and industrial fields. It is a colorless liquid with a pungent odor and is soluble in organic solvents. MTBC has recently become an important research topic due to its potential to be used as a catalyst in organic synthesis, as a reagent in the synthesis of various drug molecules, and as a building block for the production of fine chemicals.
Scientific Research Applications
Synthesis Processes
4-(Methylthio)benzyl chloride is utilized in various chemical synthesis processes. For instance, it is used in a four-step process for preparing 4-(methylthio) phenylacetonitrile. This process involves the conversion of p-chlorobenzaldehyde into 4-(methylthio) benzyl alcohol, which is then converted into 4-(methylthio) benzyl chloride and eventually into 4-(methythio) phenylacetonitrile (Li Gao-feng, 2010). Additionally, it plays a role in the electrosynthesis of 2,6-dimethyl-4-arylpyridine- 3,5-dicarbonitrile (B. Batanero, F. Barba, Avelino Martín, 2002).
Chemical Reactions and Compounds
In chemical reactions, this compound is involved in the formation of various compounds. For example, its reduction by liver microsomes leads to the formation of toluene and 4-nitrotoluene, indicating its role in biochemical processes (D. Mansuy, M. Fontecave, 1983). Additionally, it is part of the synthesis of arylacetic esters starting from aromatic aldehyde, showcasing its versatility in organic synthesis (K. Ogura, Yoko Itō, Gen-ichi Tsughihashi, 1979).
Catalysis and Material Science
This compound is also significant in the field of catalysis and material science. For example, it is used in the synthesis of complexes that are effective in transfer hydrogenation processes, highlighting its potential in catalytic applications (Fariha Saleem, G. K. Rao, Arun Kumar, G. Mukherjee, A. Singh, 2014). Additionally, its role in the synthesis of ionic liquids and their application in cellulose functionalization demonstrates its importance in green chemistry and sustainable materials (J. Pernak, Nina Borucka, F. Walkiewicz, B. Markiewicz, P. Fochtman, S. Stolte, Stephanie Steudte, P. Stepnowski, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(chloromethyl)-4-methylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClS/c1-10-8-4-2-7(6-9)3-5-8/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWVZFHRDLPHBEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30236330 | |
Record name | 1-(Chloromethyl)-4-(methylthio)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30236330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
874-87-3 | |
Record name | 4-(Methylthio)benzyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=874-87-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Chloromethyl)-4-(methylthio)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000874873 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(Chloromethyl)-4-(methylthio)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30236330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(chloromethyl)-4-(methylthio)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.700 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-(Methylthio)benzyl chloride in the synthesis of 4-(Methylthio)phenylacetonitrile?
A1: this compound serves as a crucial intermediate in the synthesis of 4-(Methylthio)phenylacetonitrile []. It is synthesized from 4-(methylthio)benzyl alcohol via reaction with hydrochloric acid. In the final step, this compound reacts with sodium cyanide in a DMSO solution to yield the final product, 4-(Methylthio)phenylacetonitrile [].
Q2: Is there any spectroscopic data available to confirm the structure of this compound in this research?
A2: While the research article mentions using ¹H NMR spectroscopy to confirm the structure of the final product, 4-(Methylthio)phenylacetonitrile, it does not provide specific data for this compound [].
Q3: Are there any details regarding the stability or compatibility of this compound with other materials mentioned in the research?
A3: The research article focuses solely on the synthetic process and does not delve into the stability, compatibility, or other properties of this compound beyond its successful utilization in the reaction sequence [].
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